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Compound of Interest

Compound Name: 2,5-Dimethyl-2,4-hexadiene

Cat. No.: B125384 Get Quote

An In-depth Technical Guide to 2,5-Dimethyl-2,4-hexadiene

Abstract
2,5-Dimethyl-2,4-hexadiene (CAS No. 764-13-6) is a conjugated diene with significant

applications in organic synthesis.[1] Its unique structure, featuring a six-carbon chain with two

methyl groups and conjugated double bonds, makes it a versatile intermediate for producing

complex molecules, including pyrethroid insecticides.[1][2] This document provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis, and a summary of its reactivity and applications. It is intended for

researchers, scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Properties
2,5-Dimethyl-2,4-hexadiene is a colorless to light yellow liquid at room temperature.[3][4] It is

stable under normal storage and handling conditions.[3][4]
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Property Value Reference

CAS Number 764-13-6 [5][6]

Molecular Formula C₈H₁₄ [3][5][6]

Molecular Weight
110.197 g/mol (also cited as

110.20 g/mol )
[3][5][7][8]

IUPAC Name 2,5-dimethylhexa-2,4-diene [9]

Synonyms
Biisobutenyl, Biisocrotyl,

Diisocrotyl
[4][8][10][11]

InChI Key
DZPCYXCBXGQBRN-

UHFFFAOYSA-N
[5]

SMILES String C\C(C)=C/C=C(\C)C [5]

Appearance Clear, colorless liquid [3][4][12]

Physical and Thermodynamic Properties
Property Value Reference

Boiling Point
132-134 °C at 760 mmHg (also

cited as 134.5 °C)
[3][5][6]

Melting Point 11-14 °C (also cited as 12 °C) [5][13]

Density 0.773 g/mL at 25 °C [3][13]

Refractive Index (n20/D) 1.476 - 1.480 [7][12][13]

Vapor Density 3.8 (vs air) [5]

Vapor Pressure 9.9 - 10 mmHg at 25 °C [4][5][12]

Flash Point 29 °C (84.2 °F) - closed cup [3][5]

Autoignition Temperature 293 °C (559.4 °F) [14]

LogP (o/w) 3.50 - 4.01 [5][12][13]
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Solubility
Solvent Solubility Reference

Water Insoluble (32 mg/L at 25 °C) [4][6][12]

Alcohol Soluble [12]

Benzene Soluble [6]

Chloroform Soluble [6]

Diethyl Ether Soluble [6]

Ethanol Soluble [6]

Spectroscopic Data
Spectroscopic data for 2,5-Dimethyl-2,4-hexadiene is available across various databases.

This includes ¹H NMR, ¹³C NMR, Infrared (IR), Mass Spectrometry (MS), and UV/Visible

spectra, which are essential for structural confirmation and purity analysis.[10][15][16][17]

Chemical Properties and Reactivity
The conjugated diene system is the key to the reactivity of 2,5-Dimethyl-2,4-hexadiene,

making it susceptible to a variety of chemical transformations.[1] It is an electron-rich alkene

that readily participates in several types of reactions.[18][19]

Electrophilic and Conjugated Additions: Like other alkenes, it undergoes addition reactions.

The conjugated system allows for 1,2- and 1,4-addition products.[1]

Cycloaddition Reactions: It is a reactive diene in Diels-Alder reactions, a powerful tool for

forming six-membered rings in organic synthesis.[18]

Photochemical Reactions: The compound is an effective singlet oxygen acceptor, a property

utilized in specific photochemical applications.[1][18][19] It has also been shown to induce

the photodechlorination of 9,10-dichloroanthracene.

Asymmetric Cyclopropanation: It can be a substrate in asymmetric cyclopropanation

reactions, for example, with tert-butyl diazoacetate catalyzed by copper-bisoxazoline
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complexes.[19]

Addition of Thiols: Aromatic and aliphatic thiols can add across the double bonds of 2,5-
Dimethyl-2,4-hexadiene.[19]
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Key Reaction Pathways of 2,5-Dimethyl-2,4-hexadiene

2,5-Dimethyl-2,4-hexadiene

Electrophilic
Addition (HX)

Diels-Alder
(Cycloaddition)

Photochemical
Reaction (+ ¹O₂) Cyclopropanation

Addition Product
(e.g., Haloalkene) Cyclohexene Derivative Endoperoxide Chrysanthemate Precursor
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Workflow for Synthesis via Prins Condensation

Start

Charge Autoclave:
- Iso-butyl aldehyde (5 ml)
- tert-Butyl alcohol (20 ml)
- HZSM-5 Catalyst (3 g)

- 1,4-Dioxane (25 ml)

Seal Autoclave &
Heat to 160 °C

Maintain Reaction
for 8 hours

Cool to
Room Temperature

Collect Liquid
Product Mixture

Analyze by Gas
Chromatography (GC)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b125384#physical-and-chemical-properties-of-2-5-
dimethyl-2-4-hexadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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